5-Bromo-3-chloro-1-methoxyisoquinoline

• Molecular Formula: C10H7BrClNO
• Molecular Weight: 272.52 g/mol
• IUPAC Name: 5-bromo-3-chloro-1-methoxyisoquinoline
• InChI: InChI=1S/C10H7BrClNO/c1-14-10-6-3-2-4-8(11)7(6)5-9(12)13-10/h2-5H,1H3
• InChI Key: HHABSPLZXXFNDP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C=CC=C(C2=CC(=N1)Cl)Br

Description

5-Bromo-3-chloro-1-methoxyisoquinoline is a useful research compound. Its molecular formula is C10H7BrClNO and its molecular weight is 272.52 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-bromo-1,3-dichloroisoquinoline (580 mg, 2.1 mmol) and NaOMe (0.5 M in MeOH, 5.0 mL, 2.5 mmol) was heated at 70° C. for one hour. The mixture was poured into water then extracted with EtOAc. The organic layer was dried over Na2SO4, filtered, then concentrated to afford the title compound: 1H NMR (500 MHz, CDCl3): δ 8.23 (d, J=9.0 Hz, 1H), 7.96 (d, J=7.5 Hz, 1H); 7.65 (s, 1H), 7.39 (t, J=8.5 Hz, 1H), 4.20 (s, 3H). LC6: 3.86 min. (M+H) 272.